Cas no 22699-29-2 (4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone)

• Product Name: 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone
• CAS No: 22699-29-2
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD01011933
• CID: 257148
• PubChem ID: 9578518
• Update Time: 2025-05-24

4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-chloro-, 2,2-dimethylhydrazone
• 4-Chlorobenzenecarbaldehyde N,N-dimethylhydrazone
• (p-Cl)C6H4CHNN(CH3)2
• [(1E)-2-(4-chlorophenyl)-1-azavinyl]dimethylamine
• 4-Chlor-benzaldehyd-dimethylhydrazon
• 4-chlorobenzaldehyde dimethylhydrazone
• 4-chloro-benzaldehyde dimethylhydrazone
• 4-chlorobenzaldehyde N,N-dimethylhydrazone
• Benzaldehyde, p-chloro-, dimethylhydrazone
• BRN 2206386
• p-chlorobenzaldehyde dimethylhydrazone
• RP10972
• SBB089967
• (E)-2-[(4-chlorophenyl)methylidene]-1,1-dimethylhydrazine
• Benzaldehyde,4-chloro-,2,2-dimethylhydrazone,(1E)-
• JWRGEPOIPOSDQN-YRNVUSSQSA-N
• J-501839
• 4-Chlorobenzaldehyde dimethylhydrazone #
• A919965
• MFCD01011933
• AKOS005069493
• 11G-022
• (E)-2-(4-chlorobenzylidene)-1,1-dimethylhydrazine
• 4-07-00-00572 (Beilstein Handbook Reference)
• 138616-25-8
• N-[(E)-(4-chlorophenyl)methylideneamino]-N-methylmethanamine
• 22699-29-2
• Benzaldehyde, 4-chloro-, 2,2-dimethylhydrazone, (1E)-
• 2-(4-Chlorobenzylidene)-1,1-dimethylhydrazine
• 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone

• MDL： MFCD01011933
• Inchi： 1S/C9H11ClN2/c1-12(2)11-7-8-3-5-9(10)6-4-8/h3-7H,1-2H3/b11-7+
• InChI Key： JWRGEPOIPOSDQN-YRNVUSSQSA-N
• SMILES： ClC1C=CC(/C=N/N(C)C)=CC=1

Computed Properties

• Exact Mass: 182.06123
• Monoisotopic Mass: 182.061076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.6

Experimental Properties

• Density: 1.062
• Boiling Point: 282.119°C at 760 mmHg
• Flash Point: 124.421°C
• Refractive Index: 1.525
• PSA: 15.6

4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone Security Information

• HazardClass：IRRITANT

Additional information on 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone

4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone: A Comprehensive Overview

The compound with CAS No 22699-29-2, commonly referred to as 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone, is a significant organic compound in the field of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with therapeutic potential.

4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone is characterized by its hydrazone functional group, which plays a crucial role in its chemical reactivity and biological activity. The presence of the chlorine substituent at the para position of the benzene ring further enhances its stability and selectivity in various chemical reactions. This compound has been extensively studied for its ability to act as a precursor in the synthesis of heterocyclic compounds, which are of great importance in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone. Researchers have employed green chemistry principles to develop environmentally friendly synthesis routes, reducing the environmental footprint associated with traditional methods. These innovations not only improve the scalability of production but also align with global sustainability goals.

The biological evaluation of 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone has revealed promising results in several therapeutic areas. Preclinical studies have demonstrated its potential as an anticancer agent, with selective cytotoxicity against various cancer cell lines. Additionally, this compound has shown antimicrobial activity against a range of pathogens, making it a candidate for the development of novel antibiotics.

In terms of pharmacokinetics, 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone. Molecular docking studies have revealed its binding affinity to key protein targets involved in various disease pathways, further validating its therapeutic potential.

In conclusion, CAS No 22699-29-2, or 4-Chlorobenzenecarbaldehyde N,N-Dimethylhydrazone, represents a valuable compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future drug development efforts.